Cas no 71113-06-9 (2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI))

2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI) structure
71113-06-9 structure
Product Name:2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI)
CAS No:71113-06-9
MF:C26H26O8
MW:466.479848384857
CID:580933
PubChem ID:6440270
Update Time:2025-04-19

2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI)
    • [(2E,4E)-6-acetyloxy-3,4-bis(4-acetyloxyphenyl)hexa-2,4-dienyl] acetate
    • 2,4-Hexadiene-1,6-diol, 3,4-bis(4-(acetyloxy)phenyl)-, diacetate
    • 3,4-Bis(4-(acetyloxy)phenyl)-2,4-hexadiene-1,6-diol diacetate
    • 71113-06-9
    • Inchi: 1S/C26H26O8/c1-17(27)31-15-13-25(21-5-9-23(10-6-21)33-19(3)29)26(14-16-32-18(2)28)22-7-11-24(12-8-22)34-20(4)30/h5-14H,15-16H2,1-4H3/b25-13+,26-14+
    • InChI Key: KKTUAKDRBNXAFV-BKHCZYBLSA-N
    • SMILES: O(C(C)=O)C/C=C(\C1C=CC(=CC=1)OC(C)=O)/C(=C/COC(C)=O)/C1C=CC(=CC=1)OC(C)=O

Computed Properties

  • Exact Mass: 466.16278
  • Monoisotopic Mass: 466.16276778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.2

2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI) Related Literature

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